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Compound of Interest

Compound Name: Usp28-IN-4

Cat. No.: B12399517 Get Quote

These application notes provide detailed protocols for the in vitro characterization of Usp28-IN-
4, a potent and selective inhibitor of the deubiquitinase USP28. The intended audience for

these notes includes researchers, scientists, and drug development professionals actively

engaged in cancer research and drug discovery.

Introduction
Ubiquitin-Specific Protease 28 (USP28) is a deubiquitinating enzyme (DUB) that plays a critical

role in the regulation of protein stability and has been identified as a key player in various

oncogenic pathways. USP28 stabilizes oncoproteins such as c-Myc, preventing their

degradation by the proteasome.[1][2] The overexpression of USP28 is implicated in several

cancers, making it an attractive therapeutic target.

Usp28-IN-4 is a small molecule inhibitor of USP28 with a reported IC50 of 0.04 µM.[1][3][4][5] It

demonstrates high selectivity for USP28 over other deubiquitinases.[1][3][4][5] These protocols

outline the necessary steps to perform biochemical and cellular assays to validate the inhibitory

activity and cellular effects of Usp28-IN-4.
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Parameter Value Reference

Usp28-IN-4 IC50 0.04 µM [1][3][4][5]

Usp28-IN-4 Selectivity

High selectivity over USP2,

USP7, USP8, USP9x, UCHL3,

and UCHL5

[3][4][5]

Cellular Effect
Down-regulates cellular c-Myc

levels
[1][3][4]

Signaling Pathway and Experimental Workflow
Diagrams
USP28 Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/usp28-in-4.html?locale=ko-KR
https://www.medchemexpress.com/search.html?q=usp28%2Binhibitor&amp;ft=&amp;fa=&amp;fp=
https://www.medchemexpress.com/usp28-in-4.html
https://www.abmole.com/search?q=USP28-IN-4
https://www.medchemexpress.com/search.html?q=usp28%2Binhibitor&amp;ft=&amp;fa=&amp;fp=
https://www.medchemexpress.com/usp28-in-4.html
https://www.abmole.com/search?q=USP28-IN-4
https://www.medchemexpress.com/usp28-in-4.html?locale=ko-KR
https://www.medchemexpress.com/search.html?q=usp28%2Binhibitor&amp;ft=&amp;fa=&amp;fp=
https://www.medchemexpress.com/usp28-in-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ubiquitin-Proteasome System

USP28 Regulation
26S ProteasomeUbiquitin

c-Myc

Degradation

USP28

Usp28-IN-4

Inhibition

E3 Ubiquitin Ligase
(e.g., SCF/FBW7)

Ubiquitination

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biochemical Assays
Cellular Assays

Prepare Reagents:
- Recombinant USP28
- Ub-AMC Substrate

- Usp28-IN-4 dilutions

Incubate USP28 with
Usp28-IN-4

Add Ub-AMC Substrate

Measure Fluorescence
(Ex/Em = 350/440 nm)

Calculate IC50

Culture Cancer Cell Lines
(e.g., HCT116)

Treat cells with
Usp28-IN-4

Lyse Cells

Western Blot for c-Myc Cellular Thermal Shift
Assay (CETSA)

Analyze Protein Levels
and Thermal Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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